Cas no 62776-12-9 (1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-)

1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)- structure
62776-12-9 structure
Product Name:1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
CAS No:62776-12-9
MF:C13H16Cl2N6
MW:327.212339401245
CID:431623
PubChem ID:12322553
Update Time:2025-04-19

1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
    • N,N'-bis(6-chloropyridazin-3-yl)pentane-1,5-diamine
    • 62776-12-9
    • N~1~,N~5~-Bis(6-chloropyridazin-3-yl)pentane-1,5-diamine
    • DTXSID60488845
    • Inchi: 1S/C13H16Cl2N6/c14-10-4-6-12(20-18-10)16-8-2-1-3-9-17-13-7-5-11(15)19-21-13/h4-7H,1-3,8-9H2,(H,16,20)(H,17,21)
    • InChI Key: MQGBIWHKNYICIX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)NCCCCCNC1=CC=C(N=N1)Cl

Computed Properties

  • Exact Mass: 326.08168
  • Monoisotopic Mass: 326.0813499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.62
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